Cas no 214147-22-5 (2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro-)
2,1,3-Benzoxadiazole, 4-(1-methylhydrazinyl)-7-nitro-, is a heterocyclic compound featuring a benzoxadiazole core substituted with a 1-methylhydrazinyl group at the 4-position and a nitro group at the 7-position. This structure imparts unique reactivity and potential utility in organic synthesis, particularly as a precursor for the development of specialized heterocyclic derivatives. The nitro group enhances electrophilic character, while the methylhydrazinyl moiety offers nucleophilic functionality, enabling diverse chemical transformations. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry and materials science, where precise functionalization is critical. The compound’s stability under standard conditions further supports its handling and storage in laboratory settings.
214147-22-5 structure
Product Name:2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro-
CAS No:214147-22-5
MF:C7H7N5O3
MW:209.162180185318
MDL:MFCD03453275
CID:242815
PubChem ID:329770247
Update Time:2025-06-09
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro-
- NBD Methylhydrazine [4-(1-Methylhydrazino)-7-nitrobenzofurazan]
- N-METHYL-4-HYDRAZINO-7-NITROBENZOFURAZAN
- 1-methyl-1-(4-nitro-2,1,3-benzoxadiazol-7-yl)hydrazine
- 4-(1-Methylhydrazino)-7-nitrobenzofurazan
- FT-0732482
- MFCD03453275
- 1-methyl-1-(4-nitro-2, 1, 3-benzoxadiazol-7-yl)hydrazine
- DTXSID60393400
- 4-(1-Methylhydrazinyl)-7-nitro-2,1,3-benzoxadiazole
- 4-(1-Methylhydrazino)-7-nitrobenzofurazan, for HPLC derivatization, >=97.0%
- 214147-22-5
- SCHEMBL1484117
- J-100192
- NBD-methylhydrazine
- 4-(N-methylhydrazino)-7-nitrobenzofurazan
- NBD methylhydrazine
-
- MDL： MFCD03453275
- Inchi： 1S/C7H7N5O3/c1-11(8)4-2-3-5(12(13)14)7-6(4)9-15-10-7/h2-3H,8H2,1H3
- InChI Key： GVUXVETWVIWDEV-UHFFFAOYSA-N
- SMILES： O1N=C2C(=CC=C(C2=N1)N(C)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.05500
- Monoisotopic Mass: 209.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114A^2
- XLogP3: 0.4
Experimental Properties
- Density: 1.611
- Melting Point: ~160 °C
- Boiling Point: 425.7°Cat760mmHg
- Flash Point: 211.3°C
- Refractive Index: 1.739
- Solubility: Soluble in acetonitrile, methanol
- PSA: 114.00000
- LogP: 1.66440
- λmax: 487 nm
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- FLUKA BRAND F CODES：3
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R36/37/38
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB404415-50 mg |
4-(1-Methylhydrazinyl)-7-nitro-2,1,3-benzoxadiazole, 95%; . |
214147-22-5 | 95% | 50mg |
€194.70 | 2023-04-25 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 93524-50MG |
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- |
214147-22-5 | ≥97.0% | 50MG |
￥3792.71 | 2022-02-23 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-252076-50 mg |
4-(1-Methylhydrazino)-7-nitrobenzofurazan, |
214147-22-5 | ≥97% | 50mg |
￥1978.00 | 2023-06-20 | |
| abcr | AB404415-500 mg |
4-(1-Methylhydrazinyl)-7-nitro-2,1,3-benzoxadiazole, 95%; . |
214147-22-5 | 95% | 500mg |
€1541.10 | 2023-04-25 | |
| abcr | AB404415-50mg |
4-(1-Methylhydrazinyl)-7-nitro-2,1,3-benzoxadiazole, 95%; . |
214147-22-5 | 95% | 50mg |
€194.70 | 2025-02-27 | |
| abcr | AB404415-500mg |
4-(1-Methylhydrazinyl)-7-nitro-2,1,3-benzoxadiazole, 95%; . |
214147-22-5 | 95% | 500mg |
€1541.10 | 2025-02-27 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-252076-50mg |
4-(1-Methylhydrazino)-7-nitrobenzofurazan, |
214147-22-5 | ≥97% | 50mg |
￥1978.00 | 2023-09-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1080075-50mg |
4-(1-Methylhydrazino)-7-nitrobenzofurazan |
214147-22-5 | 98% | 50mg |
￥2215.00 | 2023-11-21 | |
| A2B Chem LLC | AD60845-50mg |
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- |
214147-22-5 | 50mg |
$316.00 | 2024-04-20 | ||
| A2B Chem LLC | AD60845-500mg |
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- |
214147-22-5 | 500mg |
$1958.00 | 2024-04-20 |
2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro- Related Literature
-
Natalia G. Zhegalova,Garrett Gonzales,Mikhail Y. Berezin Org. Biomol. Chem. 2013 11 8228
214147-22-5 (2,1,3-Benzoxadiazole,4-(1-methylhydrazinyl)-7-nitro-) Related Products
- 61785-76-0(2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-)
- 62054-64-2(2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-)
- 1455-87-4(2,1,3-Benzoxadiazol-4-amine,N,N-dimethyl-7-nitro-)
- 131467-87-3(4-Hydrazino-7-nitro-benzofurazan hydrazine adduct)
- 139332-66-4(4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole)
- 90421-78-6(4-Hydrazino-7-nitrobenzofurazane)
- 528877-40-9(1,2-Ethanediamine,N,N,N'-trimethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)
- 18378-15-9(4-Benzofurazanamine, 7-nitro-N-phenyl-)
- 88159-19-7(2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-)
- 65462-11-5(2,1,3-Benzoxadiazole,4-nitro-7-(4-phenyl-1-piperazinyl)-)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
